Cas no 876893-66-2 (1-benzyl-8-(4-ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1-benzyl-8-(4-ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 876893-66-2
• MF: C₂₀H₂₆N₆O₂
• MW: 382.459443569183
• CID: 5447941
• Update Time: 2025-11-01

1-benzyl-8-(4-ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-8-(4-ethylpiperazin-1-yl)-3,7-dimethylpurine-2,6-dione
• 1H-Purine-2,6-dione, 8-(4-ethyl-1-piperazinyl)-3,7-dihydro-3,7-dimethyl-1-(phenylmethyl)-
• 1-benzyl-8-(4-ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H26N6O2/c1-4-24-10-12-25(13-11-24)19-21-17-16(22(19)2)18(27)26(20(28)23(17)3)14-15-8-6-5-7-9-15/h5-9H,4,10-14H2,1-3H3
• InChI Key： MIDQUCYZGIRLQH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=CC=C3)C2=O)N=C1N1CCN(CC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-benzyl-8-(4-ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-Dimethyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No. 876893-66-2)

1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 876893-66-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a benzyl group, an ethylpiperazine moiety, and dimethyl substituents, which collectively contribute to its pharmacological properties.

The synthesis of 1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a series of well-defined chemical reactions. The benzyl group is typically introduced through a substitution reaction on a pre-existing purine scaffold. The ethylpiperazine moiety is then attached via a nucleophilic substitution or coupling reaction. Finally, the dimethyl groups are added to achieve the desired structure. These synthetic steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. For instance, it has been found to enhance the activity of dopamine receptors, which are crucial for maintaining cognitive function and motor control.

In addition to its neuroprotective properties, 1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also demonstrated anti-inflammatory and analgesic effects. These properties make it a potential candidate for the treatment of chronic pain conditions and inflammatory diseases. Preclinical studies have shown that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, resulting in several metabolites that are excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are focusing on specific indications such as Parkinson's disease and chronic pain management.

The potential therapeutic applications of 1-Benzyl-8-(4-Ethylpiperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione extend beyond neurological disorders and pain management. Recent research has explored its use in cancer therapy due to its ability to modulate cell signaling pathways involved in tumor growth and metastasis. In vitro studies have shown that the compound can inhibit the proliferation of cancer cells by targeting specific kinases and transcription factors.

In conclusion, 1-Benzyl-8-(4-Ethylpiperazin-1-y l)-3 , 7 -dimeth yl - 2 , 3 , 6 , 7 -tet rahydro - 1 H -pur ine - 2 , 6 -dione (CAS No . 8 7 6 89 3 - 6 6 - 2 ) strong > is a multifaceted compound with significant potential in various therapeutic areas . Its unique structural features and pharmacological properties make it an attractive candidate for further development . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential , paving the way for new treatments in medicine . p >